Synthesis and reactivity of cationic ruthenium germylene complexes [Cp*(PiPr3)RuH2(GeRR′)]+†‡

Chemical Communications Pub Date: 2012-06-13 DOI: 10.1039/C2CC32840B

Abstract

Two synthetic routes to cationic ruthenium germylene complexes are described. A hydrogen-substituted germylene complex undergoes various additions of the Ge–H bond to alkene and alkyne substrates.

Graphical abstract: Synthesis and reactivity of cationic ruthenium germylene complexes [Cp*(PiPr3)RuH2( [[double bond, length as m-dash]] GeRR′)]+
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